Cas no 110086-87-8 (1-(3-aminophenyl)-1H-imidazole-2-thiol)
110086-87-8 structure
Product Name:1-(3-aminophenyl)-1H-imidazole-2-thiol
CAS No:110086-87-8
MF:C9H9N3S
MW:191.252859830856
MDL:MFCD09971475
CID:3603095
PubChem ID:21292778
Update Time:2025-04-22
1-(3-aminophenyl)-1H-imidazole-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 2H-Imidazole-2-thione, 1-(3-aminophenyl)-1,3-dihydro-
- 1-(3-aminophenyl)-1H-imidazole-2-thiol
- 3-(3-aminophenyl)-1H-imidazole-2-thione
- AB00992374-01
- AKOS023812058
- CS-0355988
- 110086-87-8
- EN300-31391
- SCHEMBL10641492
- Z324550892
-
- MDL: MFCD09971475
- Inchi: 1S/C9H9N3S/c10-7-2-1-3-8(6-7)12-5-4-11-9(12)13/h1-6H,10H2,(H,11,13)
- InChI Key: SCIVPQIWAHBYRB-UHFFFAOYSA-N
- SMILES: C1(=S)N(C2=CC=CC(N)=C2)C=CN1
Computed Properties
- Exact Mass: 191.05171847Da
- Monoisotopic Mass: 191.05171847Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 73.4Ų
1-(3-aminophenyl)-1H-imidazole-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-31391-0.05g |
1-(3-aminophenyl)-1H-imidazole-2-thiol |
110086-87-8 | 95.0% | 0.05g |
$65.0 | 2025-02-20 | |
| Enamine | EN300-31391-0.1g |
1-(3-aminophenyl)-1H-imidazole-2-thiol |
110086-87-8 | 95.0% | 0.1g |
$96.0 | 2025-02-20 | |
| Enamine | EN300-31391-0.25g |
1-(3-aminophenyl)-1H-imidazole-2-thiol |
110086-87-8 | 95.0% | 0.25g |
$136.0 | 2025-02-20 | |
| Enamine | EN300-31391-0.5g |
1-(3-aminophenyl)-1H-imidazole-2-thiol |
110086-87-8 | 95.0% | 0.5g |
$256.0 | 2025-02-20 | |
| Enamine | EN300-31391-1.0g |
1-(3-aminophenyl)-1H-imidazole-2-thiol |
110086-87-8 | 95.0% | 1.0g |
$355.0 | 2025-02-20 | |
| Enamine | EN300-31391-2.5g |
1-(3-aminophenyl)-1H-imidazole-2-thiol |
110086-87-8 | 95.0% | 2.5g |
$697.0 | 2025-02-20 | |
| Enamine | EN300-31391-5.0g |
1-(3-aminophenyl)-1H-imidazole-2-thiol |
110086-87-8 | 95.0% | 5.0g |
$1033.0 | 2025-02-20 | |
| Enamine | EN300-31391-10.0g |
1-(3-aminophenyl)-1H-imidazole-2-thiol |
110086-87-8 | 95.0% | 10.0g |
$1531.0 | 2025-02-20 | |
| Enamine | EN300-31391-1g |
1-(3-aminophenyl)-1H-imidazole-2-thiol |
110086-87-8 | 90% | 1g |
$355.0 | 2023-09-05 | |
| Enamine | EN300-31391-5g |
1-(3-aminophenyl)-1H-imidazole-2-thiol |
110086-87-8 | 90% | 5g |
$1033.0 | 2023-09-05 |
1-(3-aminophenyl)-1H-imidazole-2-thiol Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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